Cas no 2248261-21-2 (Tert-butyl 5,5-dimethylpiperidine-2-carboxylate)

• Product Name: Tert-butyl 5,5-dimethylpiperidine-2-carboxylate
• CAS No: 2248261-21-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5801188
• PubChem ID: 165725280
• Update Time: 2025-06-30

Tert-butyl 5,5-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethylpiperidine-2-carboxylate
• EN300-1672581
• 2248261-21-2
• Tert-butyl 5,5-dimethylpiperidine-2-carboxylate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)9-6-7-12(4,5)8-13-9/h9,13H,6-8H2,1-5H3
• InChI Key： BZKYFRMYHHWCTA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(C)(C)CN1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5,5-dimethylpiperidine-2-carboxylate

Introduction to Tert-butyl 5,5-dimethylpiperidine-2-carboxylate (CAS No. 2248261-21-2)

Tert-butyl 5,5-dimethylpiperidine-2-carboxylate, with the chemical formula C₁₁H₁₇NO₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its unique CAS number 2248261-21-2, has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the creation of novel therapeutic agents.

The structure of Tert-butyl 5,5-dimethylpiperidine-2-carboxylate features a piperidine ring substituted with two methyl groups at the 5-position and a tert-butyl group at the 2-position. This specific arrangement contributes to its unique chemical properties, making it a valuable intermediate in organic synthesis. The presence of the piperidine core suggests potential interactions with biological targets, which has been a focus of recent research.

In recent years, there has been a growing interest in developing new ligands and intermediates for use in medicinal chemistry. Tert-butyl 5,5-dimethylpiperidine-2-carboxylate has been explored as a building block for more complex molecules due to its stability and reactivity. Its tert-butyl group provides a handle for further functionalization, while the piperidine ring offers opportunities for binding to biological receptors.

One of the most compelling aspects of Tert-butyl 5,5-dimethylpiperidine-2-carboxylate is its potential application in the synthesis of small molecule drugs. Researchers have utilized this compound to develop novel inhibitors and modulators targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer pathways. The ability to modify the structure while retaining the core piperidine scaffold allows for fine-tuning of pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring piperidine derivatives due to their favorable pharmacokinetic profiles. Piperidine-based compounds often exhibit good solubility and bioavailability, making them suitable for oral administration. Tert-butyl 5,5-dimethylpiperidine-2-carboxylate serves as a key intermediate in synthesizing such derivatives, offering a scaffold that can be easily modified to enhance drug-like properties.

Recent advancements in computational chemistry have also facilitated the design of new derivatives of Tert-butyl 5,5-dimethylpiperidine-2-carboxylate. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins, enabling rational drug design. This approach has led to the identification of novel lead compounds with improved efficacy and reduced side effects.

The synthesis of Tert-butyl 5,5-dimethylpiperidine-2-carboxylate involves multi-step organic reactions that require careful optimization. The introduction of the tert-butyl group at the 2-position and the dimethyl substitution at the 5-position are critical steps that determine the final properties of the compound. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in further research and development.

In conclusion, Tert-butyl 5,5-dimethylpiperidine-2-carboxylate (CAS No. 2248261-21-2) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure and chemical properties make it an valuable intermediate for synthesizing novel therapeutic agents. Recent research highlights its role in developing drugs targeting various diseases, underscoring its importance in medicinal chemistry.